N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide

• IUPAC Name: N-[3-[3-(4-fluorophenyl)pyrazol-1-yl]propyl]prop-2-enamide
• InChI: InChI=1S/C15H16FN3O/c1-2-15(20)17-9-3-10-19-11-8-14(18-19)12-4-6-13(16)7-5-12/h2,4-8,11H,1,3,9-10H2,(H,17,20)
• InChI Key: DXZQTFFJOKYESX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCCN1C=CC(=N1)C2=CC=C(C=C2)F
• Molecular Formula: C15H16FN3O
• Molecular Weight: 273.30 g/mol

Description

N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide, also known as FPPE, is a chemical compound that has been widely studied in scientific research. It belongs to the class of compounds known as pyrazoles, which have been found to have various biological activities. FPPE has been shown to have potential as a therapeutic agent for a range of diseases, including cancer, inflammation, and neurological disorders. In

Mechanism of Action

The mechanism of action of N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. One study found that N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. Another study found that N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide induces apoptosis in cancer cells through the activation of caspases, a family of proteins involved in programmed cell death.
Biochemical and Physiological Effects
N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and neuroprotective properties, it has been shown to have antioxidant activity and to modulate the activity of ion channels in the brain. It has also been found to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide in lab experiments is its high potency and specificity for certain targets, such as COX-2. This allows researchers to study the effects of inhibiting these targets without affecting other pathways. However, one limitation of using N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide is its relatively low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research on N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide. One area of interest is its potential as a therapeutic agent for cancer, particularly in combination with other drugs. Another area of interest is its neuroprotective effects, and its potential as a treatment for neurological disorders such as Huntington's disease. Additionally, further research is needed to fully understand the mechanism of action of N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide and to identify additional targets for its activity.

Synthesis Methods

N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide can be synthesized using a variety of methods, including catalytic hydrogenation, Suzuki coupling, and Sonogashira coupling. One common method involves the reaction of 4-fluorophenylhydrazine with propargyl bromide, followed by the addition of propargylamine and subsequent cyclization to form the pyrazole ring. The resulting product can then be purified using column chromatography.

Scientific Research Applications

N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide has been studied extensively in scientific research, with a focus on its potential therapeutic applications. It has been shown to have anti-inflammatory properties, as well as the ability to induce apoptosis in cancer cells. Additionally, it has been found to have neuroprotective effects in animal models of neurological disorders such as Parkinson's disease and Alzheimer's disease.